Cas no 68780-11-0 (Isotriphyophyllin)
Isotriphyophyllin structure
Product Name:Isotriphyophyllin
CAS No:68780-11-0
MF:C24H27NO3
MW:377.476086854935
CID:2009230
Update Time:2025-03-11
Isotriphyophyllin Chemical and Physical Properties
Names and Identifiers
-
- Isotriphyophyllin
- Isotriphyophylline
- 8-Isoquinolinol, 7-(4,5-dimethoxy-2-methyl-1-naphthalenyl)-1,2,3,4-tetrahydro-1,3-dimethyl-, (1R,3S)- (9CI)
-
- Inchi： 1S/C24H27NO3/c1-13-11-20(28-5)23-17(7-6-8-19(23)27-4)21(13)18-10-9-16-12-14(2)25-15(3)22(16)24(18)26/h6-11,14-15,25-26H,12H2,1-5H3
- InChI Key： MXIZZLBQRBAZEX-UHFFFAOYSA-N
- SMILES： COC1C2C(=C(C3C(O)=C4C(CC(NC4C)C)=CC=3)C(=CC=2OC)C)C=CC=1
Experimental Properties
- Density: 1.128±0.06 g/cm3(Predicted)
- Boiling Point: 478.8±45.0 °C(Predicted)
- pka: 8.44±0.60(Predicted)
Isotriphyophyllin Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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